Cas no 1354705-72-8 (1-Ethyl-4-iodo-5-methyl-1H-pyrazol-3-ylamine)

• Product Name: 1-Ethyl-4-iodo-5-methyl-1H-pyrazol-3-ylamine
• CAS No: 1354705-72-8
• MF: C₆H₁₀IN₃
• MW: 251.068172931671
• CID: 5169274
• Update Time: 2025-10-28

1-Ethyl-4-iodo-5-methyl-1H-pyrazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4-iodo-5-methyl-1H-pyrazol-3-ylamine
• 1-ethyl-4-iodo-5-methyl-1H-pyrazol-3-amine

• Inchi： 1S/C6H10IN3/c1-3-10-4(2)5(7)6(8)9-10/h3H2,1-2H3,(H2,8,9)
• InChI Key： BVLIJVSDZJQUKA-UHFFFAOYSA-N
• SMILES： N1(CC)C(C)=C(I)C(N)=N1

Additional information on 1-Ethyl-4-iodo-5-methyl-1H-pyrazol-3-ylamine

Comprehensive Overview of 1-Ethyl-4-iodo-5-methyl-1H-pyrazol-3-ylamine (CAS No. 1354705-72-8)

1-Ethyl-4-iodo-5-methyl-1H-pyrazol-3-ylamine, with the CAS number 1354705-72-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of an iodine substituent at the 4-position and an ethyl group at the 1-position makes this molecule particularly interesting for medicinal chemistry applications. Researchers are increasingly exploring its potential as a building block for drug discovery and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

The structural uniqueness of 1-Ethyl-4-iodo-5-methyl-1H-pyrazol-3-ylamine lies in its pyrazole core, which serves as a privileged scaffold in many FDA-approved drugs. The iodine atom introduces opportunities for further functionalization through cross-coupling reactions, making it valuable for structure-activity relationship (SAR) studies. This characteristic has made it a subject of interest in high-throughput screening platforms, where researchers investigate its interactions with various biological targets. Recent publications have highlighted its potential in modulating enzyme inhibition pathways, particularly in inflammation-related research, which remains a hot topic in biopharmaceutical innovation.

From a synthetic chemistry perspective, CAS 1354705-72-8 demonstrates remarkable stability under standard laboratory conditions, making it suitable for multistep organic synthesis. Its amine functionality at the 3-position allows for diverse derivatization, enabling the creation of libraries of analogs for lead optimization in drug development programs. The compound's logP value and molecular weight fall within desirable ranges for bioavailability, addressing one of the most frequently searched questions in ADME/Tox prediction studies among medicinal chemists.

In the context of green chemistry initiatives, researchers are investigating eco-friendly synthetic routes to produce 1-Ethyl-4-iodo-5-methyl-1H-pyrazol-3-ylamine. This aligns with growing industry demands for sustainable synthetic methodologies, a topic that consistently ranks high in chemical research queries. The compound's potential applications extend to material science, where its electronic properties are being examined for use in organic semiconductors, connecting to the booming interest in flexible electronics and optoelectronic devices.

Analytical characterization of 1354705-72-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, which are common search terms among chemistry professionals. The compound's spectral data has been thoroughly documented, providing valuable references for quality control in pharmaceutical manufacturing. Its crystal structure information contributes to the growing body of knowledge in molecular packing studies, particularly relevant for formulation scientists working on drug delivery systems.

The commercial availability of 1-Ethyl-4-iodo-5-methyl-1H-pyrazol-3-ylamine through specialty chemical suppliers has facilitated its adoption in various research programs. Current market trends show increasing demand for such fine chemicals, driven by expansion in contract research organizations and academic research institutions. Proper storage conditions (typically 2-8°C under inert atmosphere) and handling procedures are frequently searched topics related to this compound, reflecting the practical concerns of laboratory personnel.

Looking forward, CAS 1354705-72-8 continues to attract attention in the development of targeted therapies, especially in areas like kinase inhibition and GPCR modulation. Its structural features make it a promising candidate for fragment-based drug design, an approach gaining traction in computational chemistry circles. As the pharmaceutical industry increasingly focuses on personalized medicine, compounds with such versatile chemistry will likely play pivotal roles in addressing unmet medical needs through rational drug design strategies.